2-Hexadecenoic acid

Description

2-Hexadecenoic acid, also known as (Z)-hexadec-2-enoic acid, is a long-chain unsaturated fatty acid characterized by a double bond located at the second carbon position of its 16-carbon chain. Its molecular formula is $C_{16}H_{30}O_2$
, and it has a molecular weight of approximately 254.41 g/mol. This compound is significant in various biological and industrial applications due to its unique properties and functionalities.

Chemical Characteristics

• Solubility: It is soluble in organic solvents such as methanol and chloroform but has limited solubility in water.

• Reactivity: The presence of a double bond enhances its reactivity compared to saturated fatty acids, making it useful in various chemical reactions.

Applications of 2-Hexadecenoic Acid

2-Hexadecenoic acid finds extensive use across multiple sectors:

Cosmetic Industry

This compound is incorporated into skincare formulations due to its emollient properties, which help in moisturizing and softening the skin .

Food Industry

It serves as a flavoring agent, contributing to the taste profile of various food products while adding nutritional value through its unique fatty acid composition .

Pharmaceutical Applications

In pharmaceuticals, 2-hexadecenoic acid acts as a surfactant that enhances the solubility of active ingredients, thus improving drug delivery systems .

Biotechnology

Researchers utilize this fatty acid in synthesizing bioactive compounds, leveraging its structure for developing new materials with specific properties .

Industrial Uses

Due to its stability and efficiency, it is also used in formulating high-performance lubricants and industrial oils, outperforming traditional options .

Biological Significance

Recent studies have highlighted the role of cis-2-hexadecenoic acid in modulating microbial behavior. For instance, it has been shown to repress the invasion of Salmonella by targeting specific transcription regulators within the pathogen, thereby providing insights into potential therapeutic applications against enteric infections .

Safety and Regulatory Information

While 2-hexadecenoic acid is generally regarded as safe for use in cosmetics and food products, it can cause skin and eye irritation upon contact. Appropriate safety measures include wearing protective gear when handling this compound and adhering to storage guidelines to prevent degradation.

Property	Value
CAS Number	629-56-1
Molecular Formula	$$
C_{16}H_{30}O_2$$
Molecular Weight	254.41 g/mol
Melting Point	49 °C
Solubility	Soluble in organic solvents

• CAS No.: 629-56-1
• Product Name: 2-Hexadecenoic acid
• Molecular Formula: C16H30O2
• Molecular Weight: 254.41 g/mol
• IUPAC Name: hexadec-2-enoic acid
• Standard InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)
• Standard InChIKey: ZVRMGCSSSYZGSM-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/C(=O)O
• SMILES: CCCCCCCCCCCCCC=CC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCC=CC(=O)O
• Physical Description: Solid
• Synonyms: TRANS-2-HEXADECENOIC ACID;GAIDIC ACID;2TR-HEXADECENOIC ACID;2-HEXADECENOIC ACID;(E)-hexadec-2-enoic acid;trans-Hexadec-2-enoic acid
• PubChem Compound: 152802
• Last Modified: Sep 13 2023